(E)-N'-[4-cyano-1-(3,4-dichlorophenyl)-1H-pyrazol-5-yl]-N,N-dimethylmethanimidamide

• IUPAC Name: N'-[4-cyano-2-(3,4-dichlorophenyl)pyrazol-3-yl]-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C13H11Cl2N5/c1-19(2)8-17-13-9(6-16)7-18-20(13)10-3-4-11(14)12(15)5-10/h3-5,7-8H,1-2H3/b17-8+
• InChI Key: JZCSTCBRZNHBNI-CAOOACKPSA-N
• Canonical SMILES: CN(C)C=NC1=C(C=NN1C2=CC(=C(C=C2)Cl)Cl)C#N
• Isomeric SMILES: CN(C)/C=N/C1=C(C=NN1C2=CC(=C(C=C2)Cl)Cl)C#N
• Molecular Formula: C13H11Cl2N5
• Molecular Weight: 308.16 g/mol
• CAS No.: 956930-25-9

Description

(E)-N'-[4-cyano-1-(3,4-dichlorophenyl)-1H-pyrazol-5-yl]-N,N-dimethylmethanimidamide is a useful research compound. Its molecular formula is C13H11Cl2N5 and its molecular weight is 308.17. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of complex pyrazole derivatives, including those related to "(E)-N'-[4-cyano-1-(3,4-dichlorophenyl)-1H-pyrazol-5-yl]-N,N-dimethylmethanimidamide," has been a subject of study to explore their chemical properties and potential applications in creating new materials and compounds. For instance, research into the synthesis of 3-aryl-5-cyanopyrazolo[3,4-b]pyridines has revealed insights into their tautomeric structures and hydrogen bonding, indicating potential applications in the development of new pharmaceuticals and organic materials (Quiroga et al., 1999).

Antimicrobial and Anticancer Activities

• Novel pyrazole derivatives, including those structurally related to the chemical compound , have been synthesized and evaluated for their potential antimicrobial and anticancer activities. Research demonstrates that some of these compounds exhibit significant antimicrobial properties, as well as anticancer activities, suggesting their usefulness in developing new therapeutic agents (Hafez et al., 2016).

Spectroscopy and Molecular Characterization

• The chemical compound and its analogs have been extensively characterized using various spectroscopic techniques to understand their molecular structure and behavior. This includes studies on their fluorescence properties, which could have implications for their use in bioimaging or as sensors (Hasan et al., 2011).

Environmental and Biological Sensors

• Research into related iridium(III) complexes has shown that these compounds can serve as highly selective and sensitive sensors for detecting cyanide anions, indicating their potential application in environmental monitoring and safety (Lou et al., 2010).